2,2,2-Trifluoro-1-(piperazin-1-yl)ethan-1-one 2,2,2-trifluoroacetate

• IUPAC Name: 2,2,2-trifluoroacetic acid;2,2,2-trifluoro-1-piperazin-1-ylethanone
• InChI: InChI=1S/C6H9F3N2O.C2HF3O2/c7-6(8,9)5(12)11-3-1-10-2-4-11;3-2(4,5)1(6)7/h10H,1-4H2;(H,6,7)
• InChI Key: NCWXDUUKQILBSA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C(=O)C(F)(F)F.C(=O)(C(F)(F)F)O
• Molecular Formula: C8H10F6N2O3
• Molecular Weight: 296.17 g/mol
• CAS No.: 1252780-72-5

Description

2,2,2-Trifluoro-1-(piperazin-1-yl)ethan-1-one 2,2,2-trifluoroacetate (TFPEA) is a synthetic compound that has recently gained attention for its potential applications in the field of scientific research. TFPEA has been studied for its biochemical and physiological effects, as well as its potential applications in lab experiments.

Scientific Research Applications

• Synthesis and Photolysis Applications :

  • The compound 2,2,2-Trifluoro-1-(piperazin-1-yl)ethan-1-one 2,2,2-trifluoroacetate is involved in the synthesis of 3-tert-butyl-4-oxy(mercapto)-1,4-dihydropyrazolo[5,1-c][1,2,4]triazines. The photolysis of these compounds leads to the aromatization of the triazine ring and has been proposed as a novel method for the photogeneration of acidity. Antimicrobial and antifungal activities of the synthesized compounds were also evaluated S. M. Ivanov, K. Lyssenko, V. Traven, (2020).

• Antitumor Activity Against Breast Cancer Cells :

  • Some derivatives of this compound bearing the piperazine amide moiety have been synthesized and investigated for their potential anticancer activities. Specifically, these derivatives were found to have promising antiproliferative agents against MCF-7 breast cancer cells, with compounds showing higher activity compared to the anticancer drug cisplatin L. Yurttaş, Ş. Demirayak, S. Ilgın, Ö. Atlı, (2014).

• Synthesis of Hybrid Molecules with Biological Action Potential :

  • The compound is used in the synthesis of hybrid molecules based on the 1,3,5-triazine platform containing additional pharmacophore fragments. These molecules show high potential for biological activity, and the anticoagulant activity of some synthesized molecules due to their inhibitory effect on blood coagulation factors is notable ChemChemTech, (2023).

• Antiarrhythmic Activity :

  • Piperazine derivatives containing 2,2,2-trifluoroethoxy ring substituents were prepared and evaluated for oral antiarrhythmic activity, showing that considerable variation in the heterocyclic ring is permissible. One of these compounds, flecainide acetate, was studied extensively and selected for clinical trial as an antiarrhythmic E. H. Banitt, W. Bronn, W. Coyne, J. R. Schmid, (1977).

Safety and Hazards

The safety information for 2,2,2-Trifluoro-1-(piperazin-1-yl)ethanone includes several hazard statements: H302, H315, H319, H332, H335. Precautionary statements include P280, P305+P351+P338, P310.